![molecular formula C5H10BrNO2 B1365708 3-bromo-N-methoxy-N-methyl-propionamide CAS No. 128562-58-3](/img/structure/B1365708.png)
3-bromo-N-methoxy-N-methyl-propionamide
Overview
Description
3-bromo-N-methoxy-N-methyl-propionamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various areas, including medicinal chemistry, pharmacology, and biochemistry. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Synthesis of Complex Organic Compounds : The compound is utilized in the synthesis of various organic compounds. For example, Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis process involving a compound structurally related to 3-bromo-N-methoxy-N-methyl-propionamide, showcasing its utility in organic synthesis (Hirokawa, Horikawa, & Kato, 2000).
Development of Pharmaceutical Agents : It's used in creating potential pharmaceutical agents. Högberg et al. (1990) synthesized and evaluated compounds including a structurally similar compound for their antidopaminergic properties, indicating its role in developing new drugs (Högberg et al., 1990).
Radioactive Tracing in Medical Research : Mertens et al. (1994) demonstrated the use of a related compound in radioactive tracing, which is crucial in medical imaging and diagnostics (Mertens et al., 1994).
Application in Photodynamic Therapy : Pişkin, Canpolat, and Öztürk (2020) explored the use of a derivative in photodynamic therapy for cancer treatment, highlighting its potential in medical applications (Pişkin, Canpolat, & Öztürk, 2020).
Antibacterial and Antifungal Properties : Helal et al. (2013) synthesized derivatives with significant antibacterial and antifungal activities, indicating its potential in combating infections (Helal et al., 2013).
Environmental Science Research : Yaron and Gerstl (1983) used a structurally related compound in studying herbicide residues in soils, showing its relevance in environmental science (Yaron & Gerstl, 1983).
Properties
IUPAC Name |
3-bromo-N-methoxy-N-methylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10BrNO2/c1-7(9-2)5(8)3-4-6/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPAOGJIJRRDYPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CCBr)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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